Cas no 2172578-73-1 (3-(3-hydroxyoxolan-3-yl)azetidine-3-carboxylic acid)

• Product Name: 3-(3-hydroxyoxolan-3-yl)azetidine-3-carboxylic acid
• CAS No: 2172578-73-1
• MF: C₈H₁₃NO₄
• MW: 187.193122625351
• CID: 6570698
• PubChem ID: 165790520
• Update Time: 2025-06-07

3-(3-hydroxyoxolan-3-yl)azetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-hydroxyoxolan-3-yl)azetidine-3-carboxylic acid
• EN300-1632459
• 2172578-73-1

• Inchi： 1S/C8H13NO4/c10-6(11)7(3-9-4-7)8(12)1-2-13-5-8/h9,12H,1-5H2,(H,10,11)
• InChI Key： PEEFVAISRFLZRQ-UHFFFAOYSA-N
• SMILES： O1CCC(C1)(C1(C(=O)O)CNC1)O

Computed Properties

• Exact Mass: 187.08445790g/mol
• Monoisotopic Mass: 187.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.6
• Topological Polar Surface Area: 78.8Ų

Additional information on 3-(3-hydroxyoxolan-3-yl)azetidine-3-carboxylic acid

Comprehensive Overview of 3-(3-hydroxyoxolan-3-yl)azetidine-3-carboxylic acid (CAS No. 2172578-73-1)

3-(3-hydroxyoxolan-3-yl)azetidine-3-carboxylic acid (CAS No. 2172578-73-1) is a structurally unique compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This molecule features a hybrid structure combining an azetidine ring and a hydroxyoxolane moiety, which contributes to its potential applications in drug discovery and development. Researchers are particularly interested in its role as a building block for synthesizing novel bioactive molecules, given its ability to modulate molecular interactions.

In recent years, the demand for heterocyclic compounds like 3-(3-hydroxyoxolan-3-yl)azetidine-3-carboxylic acid has surged due to their versatility in designing small-molecule therapeutics. The compound’s carboxylic acid functional group enhances its solubility and reactivity, making it suitable for peptide mimetics and enzyme inhibitors. Its CAS No. 2172578-73-1 is frequently searched in academic and industrial databases, reflecting its growing relevance in high-throughput screening and structure-activity relationship (SAR) studies.

One of the key trends driving interest in this compound is its potential application in neurodegenerative disease research. With the rise of AI-driven drug discovery, computational models have identified 3-(3-hydroxyoxolan-3-yl)azetidine-3-carboxylic acid as a candidate for targeting protein misfolding and oxidative stress pathways. These findings align with the increasing public focus on brain health and aging-related disorders, making the compound a subject of frequent queries in scientific forums and search engines.

From a synthetic perspective, the compound’s azetidine-3-carboxylic acid core is notable for its conformational rigidity, which can improve binding affinity in drug-receptor interactions. This property is especially valuable in the development of GPCR modulators and kinase inhibitors, areas that dominate modern pharmacological research. Additionally, its hydroxyoxolane subunit offers opportunities for stereoselective synthesis, a hot topic in green chemistry and sustainable pharmaceutical manufacturing.

The compound’s CAS No. 2172578-73-1 is also linked to explorations in prodrug design, where its hydroxyl group can be leveraged for bioconjugation. This aligns with the industry’s shift toward targeted drug delivery systems, a frequently searched topic among biotech professionals. Furthermore, its potential role in metabolite identification and ADME studies (Absorption, Distribution, Metabolism, Excretion) underscores its utility in preclinical development.

In summary, 3-(3-hydroxyoxolan-3-yl)azetidine-3-carboxylic acid (CAS No. 2172578-73-1) represents a multifaceted tool for medicinal chemists and pharmaceutical scientists. Its structural features and emerging applications in disease research, drug design, and sustainable synthesis make it a compound of enduring interest. As AI-powered research and personalized medicine continue to evolve, this molecule is poised to remain at the forefront of innovative therapeutic development.